3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one

• IUPAC Name: 2-(benzenesulfonylmethyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C15H18O4S/c1-15(2)8-13(16)12(14(17)9-15)10-20(18,19)11-6-4-3-5-7-11/h3-7,16H,8-10H2,1-2H3
• InChI Key: RXLFKZKMBHRRGU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)CS(=O)(=O)C2=CC=CC=C2)O)C
• Molecular Formula: C15H18O4S
• Molecular Weight: 294.4 g/mol
• CAS No.: 171112-73-5

Description

“3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one” is a chemical compound with the molecular formula C15H18O4S and a molecular weight of 294.37.

Molecular Structure Analysis

The molecular structure of this compound consists of 15 carbon atoms, 18 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis Techniques and Applications

• One-pot Synthesis

  A one-pot, three-component synthesis technique involving aromatic aldehyde, substituted thiophenol, and 5,5-dimethyl-1,3-cyclohexanedione catalyzed by p-dodecylbenzene sulfonic acid (DBSA) under ultrasound has been developed. This method offers advantages such as high yields, mild reaction conditions, and environmental friendliness (Song et al., 2015).

• Cyclohexene Derivatives Synthesis

  A novel approach to synthesizing cyclopentene and cyclohexene derivatives through endo-mode ring closure of allenyl sulfones has been reported. This method demonstrates a new entry to carbocycles, highlighting the utility of these compounds in organic synthesis (Mukai et al., 2003).

• Domino Knoevenagel/Michael Synthesis

  An efficient and eco-friendly procedure for synthesizing various 2,2’-arylmethylenebis(3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one) derivatives has been developed, characterized by melting point, IR, 1H-NMR, 13C-NMR, and mass spectrometric techniques (Vaid et al., 2016).

Crystal Structure Analysis

• Crystal Structure Characterization: Studies on the crystal structure of 5,5-Dimethyl-2-(4-chlorophenyl)(3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one-2-yl)methyl-3-(4-methoxyphenylamino)-2-cyclohexen-1-one have provided insights into the molecular conformation and intramolecular hydrogen bonding within these compounds (Shi et al., 2007).

Antioxidative, Antimicrobial, and Cytotoxic Activity

• Biological Activities: Arylmethylenebis(3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one) derivatives have been synthesized and evaluated for their antioxidative, antimicrobial, and cytotoxic activities. These studies highlight the potential pharmaceutical applications of these compounds as antioxidants, antimicrobials, and cytotoxic agents (Dzabic et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, 3-Phenylphenol, indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection.